Cas no 2755717-63-4 (2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol)

• Product Name: 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol
• CAS No: 2755717-63-4
• MF: C₁₃H₁₂Cl₂O₂
• MW: 271.14
• CID: 5080331
• Update Time: 2025-05-23

2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol

• Inchi： 1S/C13H12Cl2O2/c1-17-11-5-4-8-6-10(12(16)13(14)15)3-2-9(8)7-11/h2-7,12-13,16H,1H3
• InChI Key： ODZGBDBUSUOOKY-UHFFFAOYSA-N
• SMILES： C1(=CC=C2C(=C1)C=CC(C(C(Cl)Cl)O)=C2)OC

Additional information on 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol

Professional Introduction to 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol (CAS No. 2755717-63-4)

2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2755717-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, characterized by its structural complexity and potential biological activity. The presence of both chloro and methoxy substituents on the naphthalene ring, along with the hydroxyl group on the ethyl chain, makes it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The structure of 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol plays a crucial role in determining its chemical reactivity and biological properties. The electron-withdrawing nature of the chloro groups enhances electrophilic aromatic substitution reactions, while the methoxy group introduces a degree of electron density that can influence nucleophilic additions. These features make it an attractive building block for designing novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer therapy. Naphthalene derivatives have emerged as promising candidates due to their ability to interact with biological targets such as kinases and transcription factors. Among these, 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol has been explored for its potential to disrupt oncogenic signaling pathways. Preliminary studies suggest that this compound can modulate the activity of specific enzymes involved in cell proliferation and survival, making it a valuable scaffold for further drug development.

One of the most compelling aspects of 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol is its versatility in chemical modification. The hydroxyl group provides a site for further functionalization, allowing researchers to introduce additional pharmacophores or improve solubility and bioavailability. This adaptability has enabled the synthesis of numerous derivatives with enhanced pharmacological profiles. For instance, researchers have successfully incorporated this moiety into molecules designed to inhibit vascular endothelial growth factor (VEGF) receptors, which are critical in tumor angiogenesis.

The pharmaceutical industry has also shown interest in 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol for its potential applications in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and inflammatory bowel disease. By leveraging the compound's structural features, scientists have developed analogs that exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. These findings highlight the compound's broad therapeutic potential beyond oncology.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly reduced development timelines and improved success rates in drug discovery programs.

The synthesis of CAS No. 2755717-63-4 involves multi-step organic reactions that require precise control over reaction conditions. Key steps include chlorination of the naphthalene ring followed by selective methoxylation and hydroxylation at specific positions. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, 2,2-Dichloro-1-(6-methoxynaphthalen-2-yl)ethanol represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, including cancer treatment and anti-inflammatory therapies, underscoring its importance as a pharmacological scaffold. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in the development of next-generation therapeutics.